Harmalol
Harmalol
Harmalol, also known as harmidol, belongs to the class of organic compounds known as harmala alkaloids. Harmala alkaloids are compounds with a structure based on harmaline, harmine, harmalol, harman or a derivative of those parents. These parents are beta-carbolines, consisting of a pyrimidine fused to the pyrrole moiety of an indole to form a pyrido[3, 4-b]indole. Harmalol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, harmalol is primarily located in the cytoplasm. Harmalol can be biosynthesized from harman. Outside of the human body, harmalol can be found in fruits, herbs and spices, and sea-buckthornberry. This makes harmalol a potential biomarker for the consumption of these food products.
Harmalol is a harmala alkaloid in which the harman skeleton is hydroxy-substituted at C-7 and has been reduced across the 3,4 bond. It has a role as an EC 1.4.3.4 (monoamine oxidase) inhibitor and an algal metabolite. It derives from a hydride of a harman.
Harmalol is a harmala alkaloid in which the harman skeleton is hydroxy-substituted at C-7 and has been reduced across the 3,4 bond. It has a role as an EC 1.4.3.4 (monoamine oxidase) inhibitor and an algal metabolite. It derives from a hydride of a harman.
Brand Name:
Vulcanchem
CAS No.:
525-57-5
VCID:
VC0191368
InChI:
InChI=1S/C12H12N2O/c1-7-12-10(4-5-13-7)9-3-2-8(15)6-11(9)14-12/h2-3,6,14-15H,4-5H2,1H3
SMILES:
Molecular Formula:
C12H12N2O
Molecular Weight:
200.24 g/mol
Harmalol
CAS No.: 525-57-5
Natural Products
VCID: VC0191368
Molecular Formula: C12H12N2O
Molecular Weight: 200.24 g/mol
| CAS No. | 525-57-5 |
|---|---|
| Product Name | Harmalol |
| Molecular Formula | C12H12N2O |
| Molecular Weight | 200.24 g/mol |
| IUPAC Name | 1-methyl-4,9-dihydro-3H-pyrido[3,4-b]indol-7-ol |
| Standard InChI | InChI=1S/C12H12N2O/c1-7-12-10(4-5-13-7)9-3-2-8(15)6-11(9)14-12/h2-3,6,14-15H,4-5H2,1H3 |
| Standard InChIKey | RHVPEFQDYMMNSY-UHFFFAOYSA-N |
| Canonical SMILES | CC1=NCCC2=C1NC3=C2C=CC(=C3)O |
| Melting Point | 100-105°C |
| Physical Description | Solid |
| Description | Harmalol, also known as harmidol, belongs to the class of organic compounds known as harmala alkaloids. Harmala alkaloids are compounds with a structure based on harmaline, harmine, harmalol, harman or a derivative of those parents. These parents are beta-carbolines, consisting of a pyrimidine fused to the pyrrole moiety of an indole to form a pyrido[3, 4-b]indole. Harmalol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, harmalol is primarily located in the cytoplasm. Harmalol can be biosynthesized from harman. Outside of the human body, harmalol can be found in fruits, herbs and spices, and sea-buckthornberry. This makes harmalol a potential biomarker for the consumption of these food products. Harmalol is a harmala alkaloid in which the harman skeleton is hydroxy-substituted at C-7 and has been reduced across the 3,4 bond. It has a role as an EC 1.4.3.4 (monoamine oxidase) inhibitor and an algal metabolite. It derives from a hydride of a harman. |
| Related CAS | 6028-07-5 (hydrochloride) |
| Synonyms | harmalol harmalol dihydrochloride harmalol hydrochloride harmalol hydrochloride, dihydrate harmalol lactate, dihydrate harmalol trihydrate |
| PubChem Compound | 3565 |
| Last Modified | Nov 11 2021 |
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